Cas no 109333-09-7 (3-[carboxy-(4-chlorophenyl)methoxy]-3-oxo-2-phenylpropanoate)

• Product Name: 3-[carboxy-(4-chlorophenyl)methoxy]-3-oxo-2-phenylpropanoate
• CAS No: 109333-09-7
• MF: C₁₇H₁₂ClO₆
• MW: 347.726584434509
• CID: 1187889
• PubChem ID: 71334854
• Update Time: 2025-04-20

3-[carboxy-(4-chlorophenyl)methoxy]-3-oxo-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3-[carboxy-(4-chlorophenyl)methoxy]-3-oxo-2-phenylpropanoate
• 109333-09-7
• 3-[Carboxy(4-chlorophenyl)methoxy]-3-oxo-2-phenylpropanoate
• DTXSID80762917

• Inchi： 1S/C17H13ClO6/c18-12-8-6-11(7-9-12)14(16(21)22)24-17(23)13(15(19)20)10-4-2-1-3-5-10/h1-9,13-14H,(H,19,20)(H,21,22)/p-1
• InChI Key： MGMKYCWMSJBGNU-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)OC(C(C(=O)[O-])C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.03226
• Monoisotopic Mass: 347.0322408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.73
• LogP: 1.54260